Cas no 922916-58-3 (4-(4-methoxybenzenesulfonyl)-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide)

• Product Name: 4-(4-methoxybenzenesulfonyl)-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide
• CAS No: 922916-58-3
• MF: C₂₂H₂₂N₂O₄S₂
• MW: 442.551083087921
• CID: 5497675
• PubChem ID: 41273722
• Update Time: 2025-05-23

4-(4-methoxybenzenesulfonyl)-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide Chemical and Physical Properties

Names and Identifiers

• F2814-1469
• 922916-58-3
• N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-4-((4-methoxyphenyl)sulfonyl)butanamide
• N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-4-(4-methoxyphenyl)sulfonylbutanamide
• 4-(4-methoxybenzenesulfonyl)-N-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}butanamide
• AKOS024469250
• 4-(4-methoxybenzenesulfonyl)-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide

• Inchi： 1S/C22H22N2O4S2/c1-28-16-9-11-17(12-10-16)30(26,27)14-4-7-20(25)23-22-24-21-18-6-3-2-5-15(18)8-13-19(21)29-22/h2-3,5-6,9-12H,4,7-8,13-14H2,1H3,(H,23,24,25)
• InChI Key： GTTAXIHBZZHIDB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(CCCC(NC1=NC2C3C=CC=CC=3CCC=2S1)=O)(=O)=O

Computed Properties

• Exact Mass: 442.10209953g/mol
• Monoisotopic Mass: 442.10209953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 122Ų

Additional information on 4-(4-methoxybenzenesulfonyl)-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide

Comprehensive Overview of 4-(4-methoxybenzenesulfonyl)-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide (CAS No. 922916-58-3)

4-(4-methoxybenzenesulfonyl)-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide (CAS No. 922916-58-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of a naphthothiazole moiety in its structure further enhances its relevance in drug discovery, particularly in targeting enzymes and receptors involved in various disease pathways.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds like 4-(4-methoxybenzenesulfonyl)-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide due to their potential in addressing unmet medical needs. Researchers are particularly intrigued by its possible role in modulating protein-protein interactions (PPIs), a hot topic in modern drug development. PPIs are critical in numerous cellular processes, and their dysregulation is often linked to diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. The compound's ability to interfere with these interactions could pave the way for novel therapeutic strategies.

The structural complexity of 4-(4-methoxybenzenesulfonyl)-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide also makes it a subject of interest in computational chemistry and molecular docking studies. With the rise of AI-driven drug discovery, this compound has been frequently analyzed in silico to predict its binding affinities and pharmacokinetic properties. Such studies are crucial for optimizing its efficacy and reducing potential side effects, aligning with the current trend of precision medicine.

Another area where 4-(4-methoxybenzenesulfonyl)-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide shows promise is in the field of antibacterial research. Sulfonamides have a long history as antimicrobial agents, and this compound's unique structure may offer advantages over traditional antibiotics, especially in combating drug-resistant bacteria. The global health crisis posed by antimicrobial resistance (AMR) has heightened the demand for innovative solutions, making this compound a valuable candidate for further investigation.

From a synthetic chemistry perspective, the preparation of 4-(4-methoxybenzenesulfonyl)-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are often optimized to improve yield and purity, which are critical for its application in high-throughput screening and preclinical studies. The compound's physicochemical properties, such as solubility and stability, are also meticulously characterized to ensure its suitability for further development.

In conclusion, 4-(4-methoxybenzenesulfonyl)-N-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}butanamide (CAS No. 922916-58-3) represents a fascinating area of research with broad implications for drug discovery and development. Its potential applications in targeting PPIs, combating antibiotic resistance, and advancing computational drug design make it a compound of significant interest. As the scientific community continues to explore its capabilities, this molecule may soon emerge as a key player in the next generation of therapeutic agents.